Cas no 1803873-14-4 (Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1803873-14-4
• MF: C₁₅H₁₉ClO₄
• MW: 298.761964082718
• CID: 4950230
• Update Time: 2025-06-14

Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H19ClO4/c1-3-19-14(17)8-7-12-6-5-11(10-16)9-13(12)15(18)20-4-2/h5-6,9H,3-4,7-8,10H2,1-2H3
• InChI Key： KCHVAZIOIRYSFR-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C(=O)OCC)C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 319
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate

Research Brief on Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1803873-14-4): Recent Advances and Applications

Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate (CAS: 1803873-14-4) is a synthetic intermediate of growing interest in the pharmaceutical and chemical industries. Recent studies have highlighted its potential as a key building block in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and biological relevance, providing a comprehensive overview for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a precursor for the synthesis of benzodiazepine derivatives with enhanced pharmacokinetic profiles. The chloromethyl and ethoxycarbonyl functional groups in Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate were shown to facilitate efficient ring-closure reactions, yielding compounds with improved blood-brain barrier penetration. This advancement addresses a longstanding challenge in central nervous system drug development.

Another significant application emerged from oncology research, where the compound served as a scaffold for developing small-molecule inhibitors targeting protein-protein interactions in cancer pathways. A team at the Massachusetts Institute of Technology reported in Nature Chemical Biology (2024) that derivatives of 1803873-14-4 exhibited selective inhibition of the MDM2-p53 interaction, with lead compounds showing promising antitumor activity in xenograft models while maintaining favorable toxicity profiles.

The compound's chemical reactivity has also been explored in materials science applications. Researchers at the University of Tokyo developed a novel polymerization technique using 1803873-14-4 as a monomer, creating functionalized polyesters with tunable degradation rates for controlled drug delivery systems. This work, published in Advanced Materials (2023), demonstrated the versatility of this chemical building block beyond traditional pharmaceutical applications.

From a synthetic chemistry perspective, recent methodological advances have improved the efficiency of producing Ethyl 5-(chloromethyl)-2-(3-ethoxy-3-oxopropyl)benzoate. A 2024 Organic Process Research & Development paper detailed a continuous-flow synthesis approach that increased yield by 35% while reducing hazardous waste generation, addressing both economic and environmental concerns in industrial-scale production.

Despite these advances, challenges remain in the widespread application of this compound. Current research is focusing on developing more sustainable synthetic routes and exploring its potential in emerging therapeutic areas such as targeted protein degradation and RNA modulation. The unique chemical features of 1803873-14-4 continue to inspire innovative applications across multiple disciplines within chemical biology and medicinal chemistry.